Cas no 816468-54-9 (tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate
• CAS No: 816468-54-9
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 715531
• PubChem ID: 11449282
• Update Time: 2025-05-19

tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-[(4-fluorophenyl)amino]-, 1,1-dimethylethyl ester
• 1-Boc-3-(4-Fluoro-phenylamino)-piperidine
• 1‐BOC‐3‐(4‐FLUOROPHENYLAMINO)‐PIPERIDINE
• tert-butyl 3-(4-fluoroanilino)piperidine-1-carboxylate
• tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate
• Tert-butyl 3-[(4-fluorophenyl)amino]piperidine-1-carboxylate
• CS-0236871
• AKOS010904948
• 816468-54-9
• EN300-174546
• DTXSID40466287

• MDL： MFCD07786015
• Inchi： 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-10-4-5-14(11-19)18-13-8-6-12(17)7-9-13/h6-9,14,18H,4-5,10-11H2,1-3H3
• InChI Key： YJTKQBHNTVUOFR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate (CAS No. 816468-54-9)

Tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate, a compound with the chemical formula C₁₃H₁₆FN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique structural properties. The CAS number 816468-54-9 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position and an amine group at the 3-position, further modified by a 4-fluorophenyl moiety. This arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for synthetic chemistry and medicinal applications. The presence of the fluorine atom in the aromatic ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their role as key pharmacophores in various therapeutic agents. The tert-butyl group provides steric hindrance, influencing the compound's solubility and interaction with biological targets. This feature is particularly advantageous in designing molecules that require precise targeting and minimal off-target effects. The amine functionality at the 3-position allows for further derivatization, enabling the creation of more complex molecular architectures with tailored biological activities.

Current research in medicinal chemistry has highlighted the importance of fluorinated aminopiperidines in developing treatments for neurological disorders, cancer, and infectious diseases. Studies have demonstrated that compounds containing this structural motif exhibit promising pharmacological properties, including receptor binding affinity and enzyme inhibition. For instance, derivatives of tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate have shown potential in modulating neurotransmitter systems, making them attractive candidates for therapeutic intervention.

The synthesis of tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as 4-fluorobenzaldehyde and piperidine derivatives. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

One of the most compelling aspects of this compound is its versatility in drug discovery pipelines. The fluorophenyl group can be further functionalized to introduce additional pharmacological properties, such as improved bioavailability or enhanced binding interactions. Additionally, the tert-butyl ester moiety can be hydrolyzed under specific conditions to yield an amine-functionalized piperidine derivative, expanding its utility in subsequent synthetic steps.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate, allowing researchers to predict their biological activity with greater accuracy. Machine learning models trained on large datasets of drug-like molecules have been particularly useful in identifying promising candidates for experimental validation. This integration of computational methods with traditional wet chemistry approaches has accelerated the drug discovery process significantly.

The pharmaceutical industry continues to invest heavily in developing novel therapeutics based on fluorinated piperidine scaffolds. Companies specializing in custom synthesis are increasingly offering services to produce complex derivatives like tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate, catering to the needs of academic researchers and biotech firms. These specialized services ensure that researchers have access to high-quality starting materials, facilitating rapid progress in their investigations.

In conclusion, tert-butyl 3-(4-fluorophenyl)aminopiperidine-1-carboxylate (CAS No. 816468-54-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological functions of fluorinated piperidines, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.